Cas no 897468-67-6 ((2E)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one)
(2E)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-[4-(6-methoxy-2-benzothiazolyl)-1-piperazinyl]-3-phenyl-
- (2E)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one
-
- Inchi: 1S/C21H21N3O2S/c1-26-17-8-9-18-19(15-17)27-21(22-18)24-13-11-23(12-14-24)20(25)10-7-16-5-3-2-4-6-16/h2-10,15H,11-14H2,1H3
- InChI Key: RKCLZNJWTHZGNR-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2=NC3=CC=C(OC)C=C3S2)CC1)(=O)C=CC1=CC=CC=C1
(2E)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2609-0319-2μmol |
(2E)-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
897468-67-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2609-0319-5μmol |
(2E)-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
897468-67-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2609-0319-10μmol |
(2E)-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
897468-67-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2609-0319-20μmol |
(2E)-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
897468-67-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2609-0319-1mg |
(2E)-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
897468-67-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2609-0319-2mg |
(2E)-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
897468-67-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2609-0319-3mg |
(2E)-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
897468-67-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2609-0319-4mg |
(2E)-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
897468-67-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2609-0319-5mg |
(2E)-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
897468-67-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2609-0319-10mg |
(2E)-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
897468-67-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
(2E)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on (2E)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one
Comprehensive Analysis of (2E)-1-[4-(6-Methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one (CAS No. 897468-67-6)
The compound (2E)-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one (CAS No. 897468-67-6) is a synthetic organic molecule with a unique structural framework combining a benzothiazole core, a piperazine linker, and a chalcone moiety. This hybrid architecture has garnered significant attention in medicinal chemistry and drug discovery due to its potential pharmacological activities, particularly in modulating enzyme inhibition and receptor binding. Researchers are increasingly exploring its applications in neurodegenerative disease research and cancer therapeutics, aligning with current trends in precision medicine.
Recent studies highlight the compound's role as a multitarget-directed ligand (MTDL), a hot topic in drug design for complex diseases like Alzheimer's and Parkinson's. Its 6-methoxybenzothiazole segment is structurally analogous to PIB (Pittsburgh Compound B), a well-known amyloid imaging agent, sparking interest in diagnostic applications. Meanwhile, the α,β-unsaturated ketone (chalcone) group contributes to electrophilic reactivity, enabling interactions with biological nucleophiles—a mechanism leveraged in kinase inhibitor development for oncology.
From a synthetic chemistry perspective, the compound's piperazine-benzothiazole linkage offers excellent structural diversity, making it a versatile scaffold for structure-activity relationship (SAR) studies. Computational modeling reveals favorable ADMET properties (absorption, distribution, metabolism, excretion, toxicity), addressing the growing demand for AI-driven drug discovery tools. These features position CAS No. 897468-67-6 as a promising candidate for hit-to-lead optimization in high-throughput screening campaigns.
The compound's fluorescence properties—derived from its benzothiazole core—have also been exploited in bioimaging research. With the rise of theranostics (therapy + diagnostics), this dual functionality aligns with industry shifts toward personalized healthcare. Notably, its low cytotoxicity profile in preliminary assays has prompted investigations into BBB permeability (blood-brain barrier) for CNS drug development, a key focus area in neurological disorder research.
In material science, the conjugated π-system of this molecule shows potential for organic electronics, particularly in OLED (organic light-emitting diode) applications. The methoxy group enhances solubility in polar solvents, addressing common challenges in thin-film fabrication. Such interdisciplinary applications reflect the compound's versatility beyond biopharmaceutical uses.
Quality control of CAS No. 897468-67-6 typically involves HPLC purity analysis (>98%) and LC-MS characterization, critical for reproducible research. Stability studies indicate optimal storage at -20°C under argon atmosphere, with degradation primarily occurring via photoisomerization of the α,β-unsaturated ketone moiety—a consideration for formulation scientists.
As the scientific community prioritizes green chemistry, recent synthetic routes have incorporated microwave-assisted and catalyst-free methodologies to improve atom economy. These advancements respond to increasing searches for "sustainable synthesis" and "eco-friendly pharmaceuticals" in academic literature and patent databases.
The patent landscape shows growing IP activity around benzothiazole-piperazine hybrids, with CAS No. 897468-67-6 cited in applications covering neuroprotective agents and anti-inflammatory compositions. This aligns with market trends toward small-molecule therapeutics for chronic diseases, a sector projected to exceed $1.3 trillion by 2028 according to market research reports.
For researchers sourcing this compound, key considerations include supplier reliability and batch-to-batch consistency, frequently searched terms in chemical procurement platforms. Analytical certificates should confirm the (2E)-isomer configuration, as the (2Z)-isomer may exhibit distinct biological activity—a crucial detail for reproducibility crisis mitigation in life sciences.
897468-67-6 ((2E)-1-4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)